Cas no 2680-81-1 (Dehydrodiisoeugenol)

Dehydrodiisoeugenol Properties

Names and Identifiers

• Dehydrodiisoeugenol
• 4-(2,3-Dihydro-7-methoxy-3-methyl-5-propenyl-2-benzofuranyl)-2-methoxyphenol
• 2,3-Dibromopropionamide
• 2-methoxy-4-[7-methoxy-3-methyl-5-[(E)-prop-1-enyl]-2,3-dihydro-1-benzofuran-2-yl]phenol
• Phenol,4-[2,3-dihydro-7-methoxy-3-methyl-5-(1-propen-1-yl)-2-benzofuranyl]-2-methoxy-
• DEHRODIISOEUGENOL
• Diisoeugenol,dehydro
• Isoeugenol,dehydrodi
• A14493
• CID 92529424
• Diisoeugenol, dehydro-
• Isoeugenol, dehydrodi-
• bmse010228
• LICARIN A
• 4-[(2R,3R)-2,3-Dihydro-7-methoxy-3-methyl-5-[(E)-1-propenyl]benzofuran-2-yl]-2-methoxyphenol
• C20H22O4
• 8096AH
• 9325AF
• s9098
• Phenol, 4-(2,3-dihydro-7-methoxy-3-methyl-5-(1-propenyl)-2-benzofuranyl)-2-methoxy-
• (2R,3R)-2,3-Dihydro-2-(4-hydroxy-3-methoxyphenyl)-5-[(E)-1-propenyl]-3-methyl-7-methoxybenzofuran
• 2-Methoxy-4-[(2R,3R)-2,3-dihydro-7-methoxy-3-methyl-5-[(E)-1-propenyl]benzofuran-2-yl]phenol
• 2β-(3-Methoxy-4-hydroxyphenyl)-3α-methyl-5-[(E)-1-propenyl]-7-methoxy-2,3-dihydrobenzofuran
• Dehydrodiisoeugenol, 98%, from Myristica fragrans Houtt.
• SCHEMBL2871103
• 2-Methoxy-4-(7-methoxy-3-methyl-5-(prop-1-en-1-yl)-2,3-dihydrobenzofuran-2-yl)phenol
• CS-0009602
• MFCD13194820
• AKOS030530346
• 83377-50-8
• MS-24875
• Q-100937
• HY-N0589
• Phenol, 4-[2,3-dihydro-7-methoxy-3-methyl-5-(1-propenyl)-2-benzofuranyl]-2-methoxy-
• Phenol, 4-(2,3-dihydro-7-methoxy-3-methyl-5-propenyl-2-benzofuranyl)-2-methoxy-
• AC1NTDZA
• 2680-81-1
• NSC 16743
• 23518-30-1
• CCG-223449
• 2-Methoxy-4-(7-methoxy-3-methyl-5-[(1E)-1-propenyl]-2,3-dihydro-1-benzofuran-2-yl)phenol #
• CHEMBL2442730
• ITDOFWOJEDZPCF-AATRIKPKSA-N
• EX-A4978
• 2-Methoxy-4-(7-methoxy-3-methyl-5-propenyl-2,3-dihydrobenzofuran-2-yl) phenol
• AC-34580
• 2-methoxy-4-[7-methoxy-3-methyl-5-[(E)-prop-1-enyl]-2,3-dihydrobenzofuran-2-yl]phenol
• Phenol,3-dihydro-7-methoxy-3-methyl-5-propenyl-2-benzofuranyl)-2-methoxy-
• 2-methoxy-4-[7-methoxy-3-methyl-5-[(Z)-prop-1-enyl]-2,3-dihydro-1-benzofuran-2-yl]phenol
• SCHEMBL11565342
• MLS002638502
• Phenol,3-dihydro-7-methoxy-3-methyl-5-(1-propenyl)-2-benzofuranyl]-2-methoxy-
• NSC16743
• +Expand

• MDL： MFCD13194820
• InChIKey： ITDOFWOJEDZPCF-AATRIKPKSA-N
• Inchi： 1S/C20H22O4/c1-5-6-13-9-15-12(2)19(24-20(15)18(10-13)23-4)14-7-8-16(21)17(11-14)22-3/h5-12,19,21H,1-4H3/b6-5+
• SMILES： O1C2C(=C([H])C(/C(/[H])=C(\[H])/C([H])([H])[H])=C([H])C=2C([H])(C([H])([H])[H])C1([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])O[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 326.151809g/mol
• Surface Charge: 0
• XLogP3: 4.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 326.151809g/mol
• Monoisotopic Mass: 326.151809g/mol
• Topological Polar Surface Area: 47.9Ų
• Heavy Atom Count: 24
• Complexity: 437
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 326.4

Experimental Properties

• LogP: 4.67970
• PSA: 47.92000
• Boiling Point: 452.0±45.0 °C at 760 mmHg
• Melting Point: 133 °C
• Flash Point: 227.2±28.7 °C
• Solubility: DMSO: ≥ 250 mg/mL (765.95 mM)
• Color/Form: White powder
• pka: 9.80±0.35(Predicted)
• Density: 1.2±0.1 g/cm3

Dehydrodiisoeugenol Security Information

• Safety Instruction： 24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Please store the product under the recommended condition sin the description
• Signal Word：warning

Dehydrodiisoeugenol Customs Data

• HS CODE：29329990